4-methylphenyl 3,4,5-trimethoxybenzoate
Overview
Description
4-methylphenyl 3,4,5-trimethoxybenzoate is a useful research compound. Its molecular formula is C17H18O5 and its molecular weight is 302.32 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 302.11542367 g/mol and the complexity rating of the compound is 337. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Pharmacological Properties
- Researchers have synthesized new amides of 3,4,5-trimethoxybenzoic acid with heterocyclic bases, which demonstrated tranquillizing and analgesic effects, indicating potential pharmacological applications (Vargha et al., 1962).
Applications in Natural Product Synthesis
- The 3,4,5-trimethoxypIieiiyl substituent, a key structure in various natural products, can be introduced efficiently via carbon-carbon bond formation using 3,4,5-trimethoxyphenyllithium. This method is significant for the synthesis of natural product derivatives (Hoye & Kaese, 1982).
Biochemical Studies
- A strain of Pseudomonas putida has been found to oxidize 3,4,5-trimethoxybenzoic acid, an important insight into microbial metabolism and potential biotechnological applications (Donnelly & Dagley, 1980).
Chemical Synthesis and Potential Medical Applications
- A series of basic esters of 3,4,5-trimethoxybenzoic acid was synthesized, with some compounds exhibiting antihypertensive and local anesthetic activities (Vazakas & Doluisio, 1964).
Organometallic Chemistry
- The mercuriation of 3,4,5-trimethoxybenzoic acid has been studied, leading to the synthesis of novel organometallic compounds (Vicente et al., 1992).
Analytical Chemistry
- A study on the determination of Abraham model solute descriptors for 3,4,5-trimethoxybenzoic acid enhances our understanding of its solubility and interactions with various solvents, useful in analytical and pharmaceutical chemistry (Hart et al., 2018).
Atmospheric Chemistry
- Research on the light-induced heterogeneous ozone processing of 3,4,5-trimethoxybenzaldehyde adsorbed on particles reveals insights into atmospheric reactions and potential environmental impacts (Net, Gligorovski & Wortham, 2010).
Properties
IUPAC Name |
(4-methylphenyl) 3,4,5-trimethoxybenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18O5/c1-11-5-7-13(8-6-11)22-17(18)12-9-14(19-2)16(21-4)15(10-12)20-3/h5-10H,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWDYRDQJDNNCME-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OC(=O)C2=CC(=C(C(=C2)OC)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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